Cas no 2137663-89-7 (1H-Pyrazole, 4-[2-(chloromethyl)-6-fluorophenyl]-1-methyl-)

• Product Name: 1H-Pyrazole, 4-[2-(chloromethyl)-6-fluorophenyl]-1-methyl-
• CAS No: 2137663-89-7
• MF: C₁₁H₁₀ClFN₂
• MW: 224.661904811859
• CID: 5278277
• Update Time: 2025-11-06

1H-Pyrazole, 4-[2-(chloromethyl)-6-fluorophenyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-[2-(chloromethyl)-6-fluorophenyl]-1-methyl-

• Inchi： 1S/C11H10ClFN2/c1-15-7-9(6-14-15)11-8(5-12)3-2-4-10(11)13/h2-4,6-7H,5H2,1H3
• InChI Key： XSHPYLFXQYNWON-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C2=C(F)C=CC=C2CCl)C=N1

Additional information on 1H-Pyrazole, 4-[2-(chloromethyl)-6-fluorophenyl]-1-methyl-

1H-Pyrazole, 4-[2-(Chloromethyl)-6-Fluorophenyl]-1-Methyl-

The compound with CAS No. 2137663-89-7, commonly referred to as 1H-Pyrazole, 4-[2-(chloromethyl)-6-fluorophenyl]-1-methyl-, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a substituted phenyl group and a methyl substituent. The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, which contributes to its stability and reactivity. The chloromethyl and fluorophenyl substituents further enhance its chemical versatility, making it a valuable building block in the synthesis of various bioactive molecules.

Recent studies have highlighted the potential of 1H-Pyrazole, 4-[2-(chloromethyl)-6-fluorophenyl]-1-methyl- as a precursor for the development of novel pharmaceutical agents. Researchers have explored its role in the synthesis of kinase inhibitors, which are critical in the treatment of cancer and inflammatory diseases. The fluorine atom in the phenyl ring plays a crucial role in modulating the compound's electronic properties, thereby influencing its binding affinity to target proteins. This has led to promising results in preclinical trials, where derivatives of this compound have demonstrated selective inhibition of key enzymes involved in disease progression.

In addition to its pharmaceutical applications, 1H-Pyrazole, 4-[2-(chloromethyl)-6-fluorophenyl]-1-methyl- has also been investigated for its potential in materials science. The compound's ability to form stable coordination complexes with transition metals has been leveraged in the development of new catalysts for organic synthesis. For instance, recent research has shown that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. The chloromethyl group provides an additional site for functionalization, enabling the creation of highly customized catalytic systems.

The synthesis of 1H-Pyrazole, 4-[2-(chloromethyl)-6-fluorophenyl]-1-methyl- involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by substitution reactions to introduce the desired substituents on the phenyl ring and the methyl group on the pyrazole core. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions. For example, the use of microwave-assisted synthesis has been shown to reduce reaction times while maintaining high yields and purity levels.

From an environmental perspective, there is growing interest in understanding the ecological impact of 1H-Pyrazole, 4-[2-(chloromethyl)-6-fluorophenyl]-1-methyl- and its derivatives. Studies have been conducted to assess their biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that under controlled conditions, this compound undergoes rapid degradation through microbial action, minimizing its environmental footprint. However, further research is required to fully characterize its behavior in different ecosystems.

In conclusion, 1H-Pyrazole, 4-[2-(chloromethyl)-6-fluorophenyl]-1-methyl- (CAS No. 2137663-89-7) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in drug discovery and materials science. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing modern chemistry.